Cas no 15060-55-6 (Ammonium tetrathiomolybdate(VI))

• Product Name: Ammonium tetrathiomolybdate(VI)
• CAS No: 15060-55-6
• MF: H₈MoN₂S₄
• MW: 260.281
• MDL: MFCD00136013
• CID: 87478
• PubChem ID: 24859366
• Update Time: 2025-06-13

Ammonium tetrathiomolybdate(VI) Chemical and Physical Properties

Names and Identifiers

• Ammonium tetrathiomolybdate
• Ammonium tetrathiomolybdate(VI)
• Ammonium tetrathiomoybdate
• Metalsbasis
• Ammonium tetrathiomolybdate,(trace metal basis)
• Ammonium thiomolybdate Diammonium tetrathiomolybdate
• diazanium,bis(sulfanylidene)molybdenum,sulfanide
• Ammonium thiomolybdate
• Diammonium tetrathiomolybdate
• Tiomolibdate
• ammoniumthiomolybdate(vi)
• ammoniummolybdenumsulfide
• ammoniumtetrathiomolybdate(2-)
• thiomolybdicacid,diammoniumsalt
• diammoniumtetrathiomolybdate
• AMMONIUM TETRATHIOMOLYBDATE (VI)
• Ammonium Tetrathiomolybdate (Metals Basis)
• Molybdate(2-), tetrathioxo-, diammonium, (T-4)-
• NSC-286644
• MFCD00136013
• Molybdate(2-), tetrathioxo-, ammonium (1:2), (T-4)-
• 4V6I63LW1E
• Q4747310
• AMMONIUM TETRATHIOMOLYBDATE [MI]
• A12076
• Tiomolibdate diammonium
• J-008719
• 15060-55-6
• Tiomolibdate diammonium [USAN]
• AMMONIUM MOLYBDENUM SULFIDE ((NH4)2MOS4)
• AMMONIUM TETRATHIOMOLYBDATE [WHO-DD]
• NSC-714598
• ATT-M
• 99.95%(trace metal basis)
• ATTM
• diazanium;bis(sulfanylidene)molybdenum;sulfanide
• Ammonium molybdenum sulfide
• Ammonium tetrathiomolybdate(VI), 99% (99.99%-Mo) PURATREM

• MDL： MFCD00136013
• Inchi： InChI=1S/Mo.2H3N.2H2S.2S/h;2*1H3;2*1H2;;/q;;;;;2*-1/p+2
• InChI Key： PQNOIAHNKHBLRN-UHFFFAOYSA-P
• SMILES： [Mo].[NH4+].[NH4+].S.S.[S-].[S-]

Computed Properties

• Exact Mass: 261.86200
• Monoisotopic Mass: 382.131742
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 59.6

Experimental Properties

• Color/Form: Blood red crystals with metallic luster.
• Density: g/cm3
• Melting Point: >300 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 64.18000
• LogP: 2.04400
• Sensitiveness: Hygroscopic
• Solubility: Not determined
• Vapor Pressure: No data available

Ammonium tetrathiomolybdate(VI) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• RTECS：QA4668250
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：Hygroscopic. Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal organides Transition metal sulfides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Ammonium tetrathiomolybdate(VI)

Introduction to Ammonium tetrathiomolybdate(VI) and Its Applications

Ammonium tetrathiomolybdate(VI) (CAS No. 15060-55-6) is a compound of significant interest in the field of inorganic chemistry and pharmaceutical research. This coordination complex, featuring a molybdenum center in the +6 oxidation state, has garnered attention due to its unique structural and chemical properties. The compound is characterized by its tetra-thiomolybdate anion, which consists of four sulfur atoms coordinated to a central molybdenum atom, forming a highly stable and versatile structure. This stability, coupled with its reactivity, makes it a valuable candidate for various applications, particularly in catalysis and medicinal chemistry.

The synthesis of Ammonium tetrathiomolybdate(VI) typically involves the reaction of molybdic acid with ammonium sulfide under controlled conditions. The resulting product is a crystalline solid with a distinct yellowish hue, which reflects its electronic structure and the strong π-backbonding between the sulfur atoms and the molybdenum center. This compound exhibits remarkable solubility in polar solvents such as water and dimethyl sulfoxide (DMSO), facilitating its use in solution-based reactions and formulations.

In recent years, Ammonium tetrathiomolybdate(VI) has been extensively studied for its potential applications in pharmaceuticals. One of the most promising areas is its role as an antioxidant agent. Studies have shown that this compound can scavenge reactive oxygen species (ROS) effectively, thereby protecting cells from oxidative damage. This property is particularly relevant in the context of aging and various chronic diseases where oxidative stress plays a significant role.

Furthermore, research has highlighted the anti-inflammatory properties of Ammonium tetrathiomolybdate(VI). In preclinical studies, it has been demonstrated that this compound can modulate inflammatory pathways by inhibiting key enzymes such as nuclear factor kappa B (NF-κB). This suggests its potential as a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease. The ability to modulate these pathways without significant side effects makes it an attractive candidate for further clinical development.

The compound's structural framework also lends itself to applications in catalysis. The tetra-thiomolybdate anion can act as a ligand in transition metal complexes, facilitating various organic transformations. For instance, it has been used in the synthesis of fine chemicals and pharmaceutical intermediates through cross-coupling reactions. The high selectivity and efficiency of these reactions underscore the utility of Ammonium tetrathiomolybdate(VI) as a catalyst or co-catalyst.

Recent advancements in nanotechnology have also opened new avenues for the application of Ammonium tetrathiomolybdate(VI). Researchers have developed nanostructured forms of this compound, which exhibit enhanced reactivity and surface area compared to their bulk counterparts. These nanostructures have been explored for use in sensors, where their high sensitivity to environmental changes makes them ideal for detecting trace amounts of pollutants or biological markers.

The pharmaceutical potential of Ammonium tetrathiomolybdate(VI) extends beyond antioxidants and anti-inflammatories. Emerging research suggests that it may have neuroprotective properties, making it relevant for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies indicate that this compound can cross the blood-brain barrier and protect neurons from oxidative damage associated with these conditions.

In conclusion, Ammonium tetrathiomolybdate(VI) (CAS No. 15060-55-6) is a multifaceted compound with applications spanning pharmaceuticals, catalysis, and nanotechnology. Its unique structural features and chemical properties make it a valuable tool for researchers investigating new therapeutic strategies and industrial processes. As further research uncovers additional benefits and mechanisms of action, the potential applications of this compound are likely to expand even further.